Cas no 1214383-04-6 (2,3,4-Tribromo-6-(trifluoromethyl)pyridine)

• Product Name: 2,3,4-Tribromo-6-(trifluoromethyl)pyridine
• CAS No: 1214383-04-6
• MF: C₆HBr₃F₃N
• MW: 383.786049604416
• CID: 2617632
• Update Time: 2025-10-29

2,3,4-Tribromo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,4-tribromo-6-(trifluoromethyl)pyridine
• 2,3,4-Tribromo-6-trifluoromethyl-pyridine
• FCH1389924
• 2,3,4-Tribromo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6HBr3F3N/c7-2-1-3(6(10,11)12)13-5(9)4(2)8/h1H
• InChI Key： FFGIYQTVWOYKMF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=C(C(F)(F)F)C=1)Br)Br

Computed Properties

• Exact Mass: 382.759
• Monoisotopic Mass: 380.761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 2,3,4-Tribromo-6-(trifluoromethyl)pyridine

Introduction to 2,3,4-Tribromo-6-(trifluoromethyl)pyridine (CAS No. 1214383-04-6)

2,3,4-Tribromo-6-(trifluoromethyl)pyridine, identified by the CAS number 1214383-04-6, is a halogenated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and electronic properties. This compound features a pyridine core substituted with three bromine atoms at the 2, 3, and 4 positions, along with a trifluoromethyl group at the 6-position. Such a molecular configuration imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically active agents and specialty chemicals.

The brominated pyridine scaffold of 2,3,4-Tribromo-6-(trifluoromethyl)pyridine offers multiple sites for further functionalization, enabling the construction of complex molecular architectures. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of derived compounds, which is a critical factor in drug design. This feature has been leveraged in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, 2,3,4-Tribromo-6-(trifluoromethyl)pyridine has been explored in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating inhibitors of poly(ADP-ribose) polymerase (PARP) and other nucleotide metabolizing enzymes. The bromine substituents facilitate cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl or heteroaryl motifs found in many bioactive molecules.

Moreover, the trifluoromethyl group in this compound contributes to its electronic properties, influencing both its reactivity and spectral characteristics. This has made it a useful building block in the development of luminescent materials and organic semiconductors. Researchers have utilized derivatives of 2,3,4-Tribromo-6-(trifluoromethyl)pyridine to design molecules with tunable fluorescence properties, which are relevant in applications ranging from bioimaging to optoelectronic devices.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for antiviral and antibacterial agents. The halogenated pyridine core is a common motif in drugs targeting viral proteases and bacterial enzymes. Recent computational studies have highlighted the binding interactions between derivatives of 2,3,4-Tribromo-6-(trifluoromethyl)pyridine and biological targets, providing insights into their mechanism of action. These findings have guided the optimization of lead compounds with improved efficacy and selectivity.

From a synthetic chemistry perspective, 2,3,4-Tribromo-6-(trifluoromethyl)pyridine serves as a versatile intermediate for accessing more complex heterocycles. The combination of bromine and trifluoromethyl groups allows for diverse transformations, including nucleophilic aromatic substitution (SNAr), metal-catalyzed coupling reactions, and radical-mediated functionalizations. Such synthetic flexibility has been exploited in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Industrial applications of this compound extend beyond pharmaceuticals to agrochemicals and specialty chemicals. For example, derivatives of 2,3,4-Tribromo-6-(trifluoromethyl)pyridine have been incorporated into herbicides and fungicides due to their ability to modulate plant growth regulators and microbial enzyme systems. The brominated structure enhances their binding affinity to biological targets while the trifluoromethyl group improves their environmental stability.

The environmental impact of using halogenated compounds like 2,3,4-Tribromo-6-(trifluoromethyl)pyridine is also a subject of ongoing research. While halogens can enhance the efficacy of chemical products, concerns about their persistence and potential toxicity necessitate careful consideration in their design and application. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce environmental footprints without compromising performance.

In conclusion,2,3,4-Tribromo-6-(trifluoromethyl)pyridine (CAS No. 1214383-04-6) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics while offering opportunities for innovation in materials science and industrial chemistry. As research continues to uncover new applications for this compound,its significance is expected to grow further, driving advancements in both academic research and industrial applications.